Cas no 119181-19-0 (Silane, [2-[3(or4)-ethenylphenyl]ethyl]trimethoxy- (9CI))

Silane, [2-[3(or4)-ethenylphenyl]ethyl]trimethoxy- (9CI), is a functional organosilane compound characterized by its trimethoxy and ethenylphenyl groups. This structure imparts reactivity with both organic and inorganic matrices, making it valuable as a coupling agent in composite materials. The trimethoxy groups facilitate hydrolysis and condensation with siliceous surfaces, enhancing adhesion, while the ethenylphenyl moiety enables participation in polymerization reactions. Its dual functionality promotes interfacial bonding in reinforced polymers, coatings, and adhesives. The compound is particularly useful in applications requiring improved mechanical properties and chemical resistance. Careful handling is recommended due to its moisture sensitivity and potential reactivity under processing conditions.
Silane, [2-[3(or4)-ethenylphenyl]ethyl]trimethoxy- (9CI) structure
119181-19-0 structure
Product Name:Silane, [2-[3(or4)-ethenylphenyl]ethyl]trimethoxy- (9CI)
CAS No:119181-19-0
MF:C13H20O3Si
MW:252.381605148315
CID:194137
PubChem ID:21584675
Update Time:2025-10-28

Silane, [2-[3(or4)-ethenylphenyl]ethyl]trimethoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Silane, [2-[3(or4)-ethenylphenyl]ethyl]trimethoxy- (9CI)
    • S 1588
    • STYRYLETHYLTRIMETHOXYSILANE
    • Trimethoxy[1-(4-vinylphenyl)ethyl]silane
    • Styrylethyltrimethoxysilane,tech 90
    • STYRYLETHYLTRIMETHOXYSILANE ,tech-90
    • [2-[3(or 4)-Ethenylphenyl]ethyl]trimethoxysilane
    • SCHEMBL80330
    • 119181-19-0
    • Benzene, 1-ethenyl-3(or 4)-[2-(trimethoxysilyl)ethyl]-
    • trimethoxy-[(E)-4-phenylbut-3-en-2-yl]silane
    • (E)-trimethoxy(4-phenylbut-3-en-2-yl)silane
    • Inchi: 1S/C13H20O3Si/c1-12(17(14-2,15-3)16-4)10-11-13-8-6-5-7-9-13/h5-12H,1-4H3/b11-10+
    • InChI Key: NIFNGLXWHGYSSV-ZHACJKMWSA-N
    • SMILES: [Si](C(/C=C/C1C=CC=CC=1)C)(OC)(OC)OC

Computed Properties

  • Exact Mass: 252.118
  • Monoisotopic Mass: 252.118
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7A^2

Experimental Properties

  • PSA: 27.69000
  • LogP: 2.94590

Silane, [2-[3(or4)-ethenylphenyl]ethyl]trimethoxy- (9CI) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AA32415-50g
Benzene, 1-ethenyl-3(or 4)-[2-(trimethoxysilyl)ethyl]-
119181-19-0 92%
50g
$1250.00 2024-04-20

Additional information on Silane, [2-[3(or4)-ethenylphenyl]ethyl]trimethoxy- (9CI)

Silane, [2-[3(or4)-ethenylphenyl]ethyl]trimethoxy- (9CI) (CAS No. 119181-19-0): A Versatile Organosilicon Compound for Advanced Applications

In the realm of organosilicon chemistry, Silane, [2-[3(or4)-ethenylphenyl]ethyl]trimethoxy- (9CI) (CAS No. 119181-19-0) stands out as a highly specialized compound with broad utility in materials science, coatings, and adhesives. This trimethoxy-functionalized silane derivative is prized for its unique molecular structure, which combines a reactive ethenylphenyl group with a hydrolyzable trimethoxy silane moiety. Such a configuration enables dual functionality, making it a sought-after material for surface modification, polymer crosslinking, and hybrid material synthesis.

The growing interest in sustainable materials and high-performance coatings has propelled research into silane-based compounds like CAS 119181-19-0. Users frequently search for terms such as "silane coupling agents", "vinyl-functionalized silanes", and "trimethoxy silane applications", reflecting the compound's relevance in industries ranging from automotive to electronics. Its ability to enhance adhesion between organic and inorganic phases aligns with trends toward multi-material composites and green chemistry.

One of the standout features of Silane, [2-[3(or4)-ethenylphenyl]ethyl]trimethoxy- (9CI) is its role in surface pretreatment. The trimethoxy groups hydrolyze in the presence of moisture, forming silanol groups that bond to substrates like glass, metals, or ceramics. Meanwhile, the ethenylphenyl moiety can participate in polymerization reactions, enabling covalent integration into polymers such as acrylates or epoxies. This dual reactivity is critical for applications like anti-corrosion coatings and nanocomposites, where interfacial strength is paramount.

Recent advancements in smart materials have further highlighted the potential of CAS 119181-19-0. Researchers are exploring its use in stimuli-responsive coatings, where the vinyl group can be leveraged for photo- or thermo-responsive behavior. Such innovations cater to the rising demand for self-healing materials and adaptive surfaces, topics that dominate academic and industrial discussions.

From an industrial perspective, the compound's compatibility with sol-gel processes makes it invaluable for producing hybrid organic-inorganic materials. These materials are pivotal in optoelectronics, barrier films, and encapsulation technologies, addressing needs in sectors like flexible electronics and renewable energy. Searches for "silane-based encapsulation" or "hybrid material synthesis" underscore its commercial significance.

In summary, Silane, [2-[3(or4)-ethenylphenyl]ethyl]trimethoxy- (9CI) (CAS No. 119181-19-0) is a cornerstone of modern material science, bridging gaps between chemistry and engineering. Its adaptability to emerging trends—such as circular economy principles and advanced manufacturing—ensures its continued relevance in both research and industrial applications.

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